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Compound of Interest

Compound Name: 1,12-Dibromododecane-d24

Cat. No.: B15554687 Get Quote

Technical Guide: 1,12-Dibromododecane-d24
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies related to 1,12-Dibromododecane-d24. While a specific Certificate of Analysis

was not located, this document synthesizes available data from various chemical and spectral

databases.

Physicochemical Properties
The following tables summarize the key physical and chemical properties of 1,12-
Dibromododecane-d24 and its non-deuterated analog.

Table 1: Properties of 1,12-Dibromododecane-d24
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Property Value Source

Molecular Formula C₁₂Br₂D₂₄ [1]

Molecular Weight 352.275 g/mol [1]

Exact Mass 350.175 Da [1]

Density 1.3 ± 0.1 g/cm³ [1]

Boiling Point 362.8 ± 0.0 °C at 760 mmHg [1]

Flash Point 180.2 ± 18.2 °C [1]

LogP 6.85 [1]

Vapor Pressure 0.0 ± 0.7 mmHg at 25°C [1]

Index of Refraction 1.490 [1]

Table 2: Properties of 1,12-Dibromododecane (Non-deuterated)

Property Value Source

CAS Number 3344-70-5 [2][3][4][5]

Molecular Formula C₁₂H₂₄Br₂ [2][3][4][5]

Molecular Weight 328.13 g/mol [2][5]

Assay 98%

Melting Point 38-42 °C [3][6]

Boiling Point 215 °C at 15 mmHg [6]

Form Solid

Experimental Protocols
While specific experimental details for a Certificate of Analysis of 1,12-Dibromododecane-d24
are not available, standard analytical techniques for the characterization of similar compounds

include:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

determine the chemical structure and confirm the deuteration of the molecule. For the non-

deuterated form, ¹H NMR and ¹³C NMR data are available.[7][8]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is employed to assess

the purity of the compound and confirm its molecular weight. The NIST Mass Spectrometry

Data Center provides GC-MS data for 1,12-Dibromododecane.[2]

Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present in

the molecule.[4][8]

Quality Control Workflow
The following diagram illustrates a typical quality control workflow for a deuterated compound

like 1,12-Dibromododecane-d24.
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Quality Control Analysis

Final Product

Raw Material Input

Deuterated Synthesis

Purification

Structural Analysis (NMR) Purity Assessment (GC-MS) Identity Confirmation (IR, MS)

Certificate of Analysis Generation

Final Product Release

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug Properties

Metabolic Process

Pharmacokinetic Outcome

Deuterated Drug
(e.g., 1,12-Dibromododecane-d24 derivative)

Stronger C-D Bond

Slower Rate of Metabolism

CYP450 Enzymes

Increased Systemic Exposure Longer Half-life

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chemicalbook.com/SpectrumEN_3344-70-5_1HNMR.htm
https://www.guidechem.com/dictionary/en/3344-70-5.html
https://www.benchchem.com/product/b15554687#1-12-dibromododecane-d24-certificate-of-analysis
https://www.benchchem.com/product/b15554687#1-12-dibromododecane-d24-certificate-of-analysis
https://www.benchchem.com/product/b15554687#1-12-dibromododecane-d24-certificate-of-analysis
https://www.benchchem.com/product/b15554687#1-12-dibromododecane-d24-certificate-of-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15554687?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

